Cas no 521313-54-2 (Isoquinoline, 5-methoxy-8-phenyl-)

• Product Name: Isoquinoline, 5-methoxy-8-phenyl-
• CAS No: 521313-54-2
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1575857
• Update Time: 2024-08-24

Isoquinoline, 5-methoxy-8-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-methoxy-8-phenyl-

• Inchi： 1S/C16H13NO/c1-18-16-8-7-13(12-5-3-2-4-6-12)15-11-17-10-9-14(15)16/h2-11H,1H3
• InChI Key： DREJGWNYEGEECN-UHFFFAOYSA-N
• SMILES： C1C2=C(C(OC)=CC=C2C2=CC=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 235.09979

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 393.9±30.0 °C(Predicted)
• PSA: 22.12
• pka: 5.02±0.36(Predicted)